Cas no 2227949-00-8 (tert-butyl (1S,4R)-5-1-(aminooxy)propan-2-yl-2-azabicyclo2.1.1hexane-2-carboxylate)

• Product Name: tert-butyl (1S,4R)-5-1-(aminooxy)propan-2-yl-2-azabicyclo2.1.1hexane-2-carboxylate
• CAS No: 2227949-00-8
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 6114948
• PubChem ID: 165673783
• Update Time: 2025-07-17

tert-butyl (1S,4R)-5-1-(aminooxy)propan-2-yl-2-azabicyclo2.1.1hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1S,4R)-5-1-(aminooxy)propan-2-yl-2-azabicyclo2.1.1hexane-2-carboxylate
• 2227949-00-8
• tert-butyl (1S,4R)-5-[1-(aminooxy)propan-2-yl]-2-azabicyclo[2.1.1]hexane-2-carboxylate
• EN300-1884391

• Inchi： 1S/C13H24N2O3/c1-8(7-17-14)11-9-5-10(11)15(6-9)12(16)18-13(2,3)4/h8-11H,5-7,14H2,1-4H3/t8?,9-,10-,11?/m0/s1
• InChI Key： AWJJADDRDVJXOM-SEQHWMEXSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H]2C[C@H]1C2C(C)CON)=O

Computed Properties

• Exact Mass: 256.17869263g/mol
• Monoisotopic Mass: 256.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.8Ų

Additional information on tert-butyl (1S,4R)-5-1-(aminooxy)propan-2-yl-2-azabicyclo2.1.1hexane-2-carboxylate

Comprehensive Overview of tert-butyl (1S,4R)-5-1-(aminooxy)propan-2-yl-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS No. 2227949-00-8)

The compound tert-butyl (1S,4R)-5-1-(aminooxy)propan-2-yl-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS No. 2227949-00-8) is a structurally unique bicyclic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its intricate azabicyclo[2.1.1]hexane core, combined with the aminooxy functional group, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a bioactive scaffold or intermediate in the synthesis of novel therapeutics.

One of the key features of this compound is its stereochemistry, denoted by the (1S,4R) configuration, which plays a critical role in its biological activity. The presence of the tert-butyl carboxylate group enhances its stability and solubility, making it suitable for various experimental conditions. The aminooxypropan-2-yl moiety further adds to its versatility, allowing for selective modifications and conjugations. These attributes have led to its exploration in targeted drug delivery systems and enzyme inhibition studies.

In recent years, the demand for chiral building blocks and heterocyclic compounds has surged, driven by advancements in asymmetric synthesis and catalysis. tert-butyl (1S,4R)-5-1-(aminooxy)propan-2-yl-2-azabicyclo[2.1.1]hexane-2-carboxylate aligns perfectly with these trends, offering a robust framework for designing highly selective and potent molecules. Its relevance in peptide mimetics and small-molecule inhibitors has also been highlighted in several peer-reviewed publications.

From a synthetic perspective, the compound's azabicyclo[2.1.1]hexane skeleton presents an interesting challenge for ring-closing metathesis and intramolecular cyclization strategies. Chemists are actively investigating efficient routes to access this scaffold, with a focus on atom economy and green chemistry principles. The incorporation of the aminooxy group opens doors to click chemistry applications, enabling rapid derivatization for high-throughput screening.

The growing interest in fragment-based drug design has further amplified the importance of compounds like tert-butyl (1S,4R)-5-1-(aminooxy)propan-2-yl-2-azabicyclo[2.1.1]hexane-2-carboxylate. Its compact yet functionalized structure makes it an ideal molecular fragment for probing protein-ligand interactions. Additionally, its potential role in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors is under active investigation, aligning with the industry's shift toward next-generation therapeutics.

In conclusion, tert-butyl (1S,4R)-5-1-(aminooxy)propan-2-yl-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS No. 2227949-00-8) represents a fascinating intersection of structural complexity and functional diversity. Its applications span from medicinal chemistry to material science, making it a valuable asset for researchers. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping the future of drug discovery and chemical biology.